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Introduction
Slu-PP-915 is a potent, synthetic pan-agonist of the Estrogen-Related Receptors (ERRα,

ERRβ, and ERRγ), which are key regulators of cellular energy metabolism.[1][2][3][4][5][6] As

an "exercise mimetic," Slu-PP-915 stimulates metabolic pathways typically activated by

physical exercise, such as fatty acid oxidation and mitochondrial biogenesis.[1][7][8] These

characteristics make it a valuable research tool for studying metabolic diseases, heart failure,

and muscle performance.[4][7]

This document provides detailed application notes and protocols for the intraperitoneal (IP)

administration of Slu-PP-915 in a research setting, based on currently available data.

Mechanism of Action
Slu-PP-915 exerts its effects by binding to and activating all three isoforms of the Estrogen-

Related Receptors. This activation leads to the upregulation of a suite of genes involved in

metabolic regulation. A key target is the peroxisome proliferator-activated receptor-gamma

coactivator-1 alpha (PGC-1α), a master regulator of mitochondrial biogenesis.[1][8] Additionally,

Slu-PP-915 has been shown to increase the expression of Transcription Factor EB (TFEB), a

primary regulator of the autophagy-lysosome pathway.[2] The activation of these pathways

leads to enhanced mitochondrial function, improved glucose and fatty acid metabolism, and

cellular quality control.[1]
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Caption: Slu-PP-915 signaling pathway.

Quantitative Data Summary
The following tables summarize the quantitative data for Slu-PP-915 based on available in vitro

and in vivo studies.

In Vitro Efficacy
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Parameter Cell Line
Concentrati
on

Time Point
Observed
Effect

Reference

EC50 - ~400 nM -

Agonist

activity for

ERRα,

ERRβ, and

ERRγ

Gene

Expression

Neonatal rat

ventricular

myocytes

2.5 µM 72 h

Increased

TFEB gene

and protein

expression

Gene

Expression
C2C12 cells 5 µM 3 h

Increased

TFEB gene

expression

Protein

Expression
C2C12 cells 5 µM 72 h

Increased

TFEB protein

expression

Gene

Expression
C2C12 cells 5 µM 48 h or 72 h

Increased

expression of

PGC1α, p62,

PDK4, CTSD,

LAMP1,

LAMP2, and

MCOLN1
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Animal
Model

Dosage
Administr
ation
Route

Vehicle
Frequenc
y

Observed
Effect

Referenc
e

C57Bl6/J

male mice
20 mg/kg

Intraperiton

eal

10%

Cremophor

, 10%

DMSO,

80% PBS

Single

dose

Upregulatio

n of ERR

target

genes in

quadricep

muscle at 1

hour

[8][9]

C57Bl6/J

male mice
25 mg/kg

Intraperiton

eal

12%

DMSO,

15%

Cremophor

in PBS

Twice a

day

Improved

ejection

fraction in

a heart

failure

model

[9]

C57Bl6/J

male mice
20 mg/kg

Intraperiton

eal

10%

DMSO,

10%

Tween in

PBS

Not

specified

Pharmacok

inetic

profiling

[9]

Experimental Protocols
Preparation of Slu-PP-915 for Intraperitoneal Injection
Materials:

Slu-PP-915 powder

Dimethyl sulfoxide (DMSO)

Cremophor EL or Tween 80

Phosphate-buffered saline (PBS), sterile
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Sterile microcentrifuge tubes

Sterile syringes and needles

Protocol 1: Cremophor-based Vehicle

This protocol is based on a formulation used in pharmacokinetic and efficacy studies.[9]

Stock Solution Preparation:

Dissolve Slu-PP-915 powder in DMSO to create a concentrated stock solution (e.g., 50

mg/mL). Ensure complete dissolution.

Aliquot the stock solution and store at -20°C for long-term use.

Working Solution Preparation (for a final concentration of 2 mg/mL):

For a 1 mL final volume, combine the following in a sterile tube:

100 µL of 100% DMSO (or an equivalent volume of your stock solution to achieve the

final concentration)

100 µL of Cremophor EL

800 µL of sterile PBS

Vortex thoroughly to ensure a homogenous emulsion. The solution may appear slightly

cloudy.

Prepare fresh on the day of injection.

Protocol 2: Alternative Cremophor-based Vehicle

This protocol provides a slightly different ratio of components.[9]

Stock Solution Preparation:

Prepare a stock solution of Slu-PP-915 in DMSO as described in Protocol 1.
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Working Solution Preparation (for a final concentration of 5 mg/mL):

For a 1 mL final volume, combine the following:

120 µL of 100% DMSO (or an equivalent volume of your stock solution)

150 µL of Cremophor EL

730 µL of sterile PBS

Vortex thoroughly. This formulation can be stored at 4°C for up to 5 days.[9]

Intraperitoneal Administration in Mice
Materials:

Prepared Slu-PP-915 injection solution

Appropriately sized sterile syringes (e.g., 1 mL) and needles (e.g., 27-30 gauge)

Animal scale

70% ethanol for disinfection

Procedure:

Animal Handling and Dosing Calculation:

Weigh the mouse to determine the precise injection volume.

Calculate the required volume based on the desired dosage (e.g., for a 20 mg/kg dose

and a 2 mg/mL solution, a 25 g mouse would require 0.25 mL).

Injection Procedure:

Properly restrain the mouse to expose the abdomen.

Wipe the injection site with 70% ethanol.
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Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline

to prevent damage to the bladder or cecum.

Aspirate slightly to ensure no fluid is drawn back, which would indicate entry into a blood

vessel or organ.

Slowly inject the solution.

Withdraw the needle and monitor the animal for any immediate adverse reactions.

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Administration

Post-Administration

Prepare Slu-PP-915
Stock in DMSO

Prepare Working Solution

Prepare Vehicle
(e.g., Cremophor, PBS)

Weigh Animal

Calculate Injection Volume

Perform Intraperitoneal
Injection

Monitor Animal

Collect Tissues/Plasma
at Desired Timepoints

Perform Downstream Analysis

Click to download full resolution via product page

Caption: Intraperitoneal administration workflow.
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Important Considerations
Solubility: Slu-PP-915 is poorly soluble in aqueous solutions and requires a vehicle

containing DMSO and a surfactant like Cremophor or Tween for in vivo administration.

Vehicle Controls: It is crucial to include a vehicle-only control group in all experiments to

account for any effects of the injection solution itself.

Animal Welfare: All animal procedures should be performed in accordance with institutional

and national guidelines for the ethical treatment of laboratory animals.

Compound Stability: While stock solutions in DMSO are generally stable when frozen,

working solutions in aqueous-based vehicles should ideally be prepared fresh for each

experiment.

Disclaimer
Slu-PP-915 is a research chemical and is not intended for human use. The information

provided in this document is for research purposes only and should be used by qualified

professionals in a laboratory setting. Researchers should always consult the primary literature

and conduct their own optimization studies for their specific experimental models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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